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Compound of Interest

Compound Name: 2-Methoxybutanoyl chloride

Cat. No.: B8515187 Get Quote

CAS Number: 61882-33-5

This technical guide provides comprehensive information on the chemical properties, safety

data, and handling procedures for 2-methoxybutyryl chloride. The content is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Chemical and Physical Properties
2-Methoxybutyryl chloride is a specialty chemical, likely used as a building block in organic

synthesis. While specific experimental data is limited in publicly available literature, its

properties can be inferred from its structure and data on analogous compounds.

Molecular Formula: C₅H₉ClO₂ Molecular Weight: 136.58 g/mol

Safety and Hazard Information
A specific Safety Data Sheet (SDS) for 2-methoxybutyryl chloride (CAS 61882-33-5) is not

readily available. The following data is compiled from SDSs of structurally similar acyl chlorides

and should be considered representative of the expected hazards. Users must handle this

compound with extreme caution and perform a thorough risk assessment before use.

Hazard Classification
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Based on analogous compounds, 2-methoxybutyryl chloride is anticipated to be classified as

follows:

Hazard Class Category Hazard Statement

Flammable Liquids Category 2 or 3

Highly flammable liquid and

vapor or Flammable liquid and

vapor.

Skin Corrosion/Irritation Category 1B or 2

Causes severe skin burns and

eye damage or Causes skin

irritation.

Serious Eye Damage/Eye

Irritation
Category 1 or 2A

Causes serious eye damage

or Causes serious eye

irritation.

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation.

Acute Toxicity (Oral) Category 4 (Anticipated) Harmful if swallowed.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Immediately

call a POISON CENTER or doctor/physician.[1]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Wash

contaminated clothing before reuse.

Immediately call a POISON CENTER or

doctor/physician.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor/physician.[1]

Ingestion

Rinse mouth. Do NOT induce vomiting.

Immediately call a POISON CENTER or

doctor/physician.[1]

Handling and Storage
Aspect Recommendation

Handling

Use only in a well-ventilated area, preferably in

a chemical fume hood.[2][3] Wear personal

protective equipment (gloves, goggles, lab

coat).[2][3] Keep away from heat, sparks, open

flames, and hot surfaces. — No smoking.[2]

Take precautionary measures against static

discharge.[3] Do not breathe

dust/fume/gas/mist/vapors/spray.[1][4]

Storage

Store in a well-ventilated place. Keep container

tightly closed.[1] Keep cool.[1] Store locked up.

[1] Keep away from incompatible materials such

as strong oxidizing agents, strong bases,

alcohols, and moisture.[2][4]
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Experimental Protocols
While a specific, peer-reviewed protocol for the synthesis of 2-methoxybutyryl chloride is not

available in the searched literature, a general and widely accepted method for the preparation

of acyl chlorides from carboxylic acids is the reaction with thionyl chloride (SOCl₂).[5][6][7]

General Synthesis of 2-Methoxybutyryl Chloride from 2-
Methoxybutyric Acid
Objective: To synthesize 2-methoxybutyryl chloride by the chlorination of 2-methoxybutyric acid

using thionyl chloride.

Materials:

2-methoxybutyric acid

Thionyl chloride (SOCl₂)

Anhydrous solvent (e.g., dichloromethane or toluene, optional)

Dry glassware (round-bottom flask, condenser, dropping funnel)

Magnetic stirrer and heating mantle

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

Preparation: Assemble a dry round-bottom flask with a magnetic stir bar, a reflux condenser,

and a dropping funnel under an inert atmosphere. The outlet of the condenser should be

connected to a gas trap to neutralize the HCl and SO₂ byproducts.

Reactant Addition: Charge the flask with 2-methoxybutyric acid. If using a solvent, add it to

the flask.

Thionyl Chloride Addition: Slowly add an excess of thionyl chloride (typically 1.2 to 2.0

equivalents) to the stirred solution of the carboxylic acid. The addition is often done at room

temperature or in an ice bath to control the initial exothermic reaction.
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Reaction: After the addition is complete, the reaction mixture is typically heated to reflux and

stirred for several hours until the evolution of gas (HCl and SO₂) ceases.[5] The progress of

the reaction can be monitored by IR spectroscopy (disappearance of the broad O-H stretch

of the carboxylic acid).

Work-up: After the reaction is complete, the excess thionyl chloride and solvent are removed

by distillation, often under reduced pressure.

Purification: The resulting crude 2-methoxybutyryl chloride can be purified by fractional

distillation under reduced pressure to yield the final product.

Note: This is a generalized procedure and may require optimization for specific scales and

desired purity. All operations should be conducted in a well-ventilated fume hood.
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Caption: General synthesis pathway of 2-methoxybutyryl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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